[3-(3-Piperidin-1-yl-propoxy)-isoxazol-5-yl]-methanol

• Molecular Formula: C12H20N2O3
• Molecular Weight: 240.30 g/mol
• IUPAC Name: [3-(3-piperidin-1-ylpropoxy)-1,2-oxazol-5-yl]methanol
• InChI: InChI=1S/C12H20N2O3/c15-10-11-9-12(13-17-11)16-8-4-7-14-5-2-1-3-6-14/h9,15H,1-8,10H2
• InChI Key: GIJDFIWUZWCEFX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCCOC2=NOC(=C2)CO

Description

[3-(3-Piperidin-1-yl-propoxy)-isoxazol-5-yl]-methanol is a useful research compound. Its molecular formula is C12H20N2O3 and its molecular weight is 240.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-(3-piperidin-1-yl-propoxy)-isoxazole-5-carboxylic acid methyl ester (0.200 g, 0.750 mmol) in EtOH (15 mL) was added NaBH4 (0.358 g, 11.2 mmol) was slowly over 30 min. The reaction mixture was heated at reflux overnight, then was cooled to rt and quenched by the addition of 1 N NaOH (10 mL). The mixture was stirred for 1 h, and then was extracted with DCM (3×30 mL). The combined organic extracts were dried over Na2SO4, filtered, and concentrated to yield the desired alcohol (0.177 g, 99%). MS (ESI): exact mass calcd. for C12H20N2O3, 240.15; m/z found, 241.3 [M+H]+.